4-[(2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-ethoxyphenyl thiophene-2-carboxylate

• Molecular Formula: C20H18O7S
• Molecular Weight: 402.4 g/mol
• IUPAC Name: [4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-ethoxyphenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C20H18O7S/c1-4-24-15-11-12(10-13-17(21)26-20(2,3)27-18(13)22)7-8-14(15)25-19(23)16-6-5-9-28-16/h5-11H,4H2,1-3H3
• InChI Key: CQRVPKZCGWGRBM-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)OC(OC2=O)(C)C)OC(=O)C3=CC=CS3

Description

The 4-[(2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-ethoxyphenyl thiophene-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. Commonly known as DDC, this compound has been widely studied for its potential applications in various fields, such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of DDC is not fully understood. However, studies have shown that DDC inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. DDC has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DDC has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DDC inhibits the proliferation of cancer cells and induces apoptosis. DDC has also been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). In animal studies, DDC has been shown to exhibit anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using DDC in lab experiments is its ability to selectively target cancer cells. This makes it a potential candidate for use in drug delivery systems. Another advantage is its ability to inhibit the activity of certain enzymes involved in the inflammatory response. However, one limitation of using DDC in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of DDC. One direction is to further investigate its potential as a drug delivery system for cancer treatment. Another direction is to study its potential use as a pesticide in agriculture. In material science, future directions include studying its potential use as a conductive polymer for electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of DDC and its potential side effects.

Synthesis Methods

The synthesis of DDC involves the reaction between 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-ethoxyphenol and thiophene-2-carboxylic acid. The reaction is carried out in the presence of a catalyst, such as triethylamine or pyridine, and a solvent, such as dichloromethane or tetrahydrofuran. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

DDC has been extensively studied for its potential applications in various fields of scientific research. In medicine, DDC has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to selectively target cancer cells. In agriculture, DDC has been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain pests. In material science, DDC has been studied for its potential use as a conductive polymer due to its unique electronic properties.